Trihydrogen hexafluoroaluminate

• CAS No.: 51350-73-3
• Molecular Formula: AlF6H3
• Molecular Weight: 143.996 g/mol
• IUPAC Name: aluminum;hydron;hexafluoride
• InChI: InChI=1S/Al.6FH/h;6*1H/q+3;;;;;;/p-3
• InChI Key: SEGUCIUJQMRTGG-UHFFFAOYSA-K
• SMILES: [H+].[H+].[H+].[F-].[F-].[F-].[F-].[F-].[F-].[Al+3]

Description

Trihydrogen hexafluoroaluminate, with the chemical formula H₃AlF₆, is an inorganic compound that consists of three hydrogen atoms, one aluminum atom, and six fluorine atoms. This compound is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Trihydrogen hexafluoroaluminate can be synthesized through several methods. One common method involves the reaction of aluminum hydroxide with hydrofluoric acid. The reaction is typically carried out under controlled conditions to ensure the formation of the desired product:

$$\text{Al(OH)}_3 + 6\text{HF} \rightarrow \text{H}_3\text{AlF}_6 + 3\text{H}_2\text{O}$$Al(OH)3​+6HF→H3​AlF6​+3H2​O

Another method involves the reaction of aluminum chloride with ammonium bifluoride:

$$\text{AlCl}_3 + 3\text{NH}_4\text{HF}_2 \rightarrow \text{H}_3\text{AlF}_6 + 3\text{NH}_4\text{Cl}$$AlCl3​+3NH4​HF2​→H3​AlF6​+3NH4​Cl

Industrial Production Methods: In industrial settings, this compound is often produced by the reaction of aluminum oxide with hydrofluoric acid. This method is preferred due to its efficiency and scalability:

$$\text{Al}_2\text{O}_3 + 6\text{HF} \rightarrow 2\text{H}_3\text{AlF}_6$$Al2​O3​+6HF→2H3​AlF6​